Cas no 88681-64-5 (2-Acetamido-3-(o-tolyl)acrylic acid)
88681-64-5 structure
Product Name:2-Acetamido-3-(o-tolyl)acrylic acid
CAS No:88681-64-5
MF:C12H13NO3
MW:219.236523389816
CID:709974
PubChem ID:7577767
Update Time:2025-04-19
2-Acetamido-3-(o-tolyl)acrylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Acetamido-3-(o-tolyl)acrylic acid
- 2-acetamido-3-(2-methylphenyl)prop-2-enoic acid
- 2-Propenoic acid,2-(acetylamino)-3-(2-methylphenyl)-, (2Z)-
- 88681-64-5
- ALPHA-ACETAMIDO-2-METHYLCINNAMIC ACID
- A842840
- SCHEMBL187942
- (Z)-2-acetamido-3-(2-methylphenyl)prop-2-enoic acid
- AKOS005350358
-
- Inchi： 1S/C12H13NO3/c1-8-5-3-4-6-10(8)7-11(12(15)16)13-9(2)14/h3-7H,1-2H3,(H,13,14)(H,15,16)/b11-7-
- InChI Key： CHZDNJUDKTYQAS-XFFZJAGNSA-N
- SMILES： OC(/C(=C/C1C=CC=CC=1C)/NC(C)=O)=O
Computed Properties
- Exact Mass: 219.09000
- Monoisotopic Mass: 219.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 309
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 66.4Ų
Experimental Properties
- Melting Point: 192-194°C
- PSA: 66.40000
- LogP: 1.94750
2-Acetamido-3-(o-tolyl)acrylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019138649-1g |
2-Acetamido-3-(o-tolyl)acrylic acid |
88681-64-5 | 95% | 1g |
$400.00 | 2023-08-31 | |
| Chemenu | CM186237-5g |
ALPHA-ACETAMIDO-2-METHYLCINNAMIC ACID |
88681-64-5 | 95% | 5g |
$518 | 2021-06-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1747638-5g |
2-aCetamido-3-(o-tolyl)acrylic acid |
88681-64-5 | 98% | 5g |
￥5429.00 | 2024-04-26 | |
| Ambeed | A558700-5g |
2-Acetamido-3-(o-tolyl)acrylic acid |
88681-64-5 | 95+% | 5g |
$554.0 | 2025-04-15 | |
| Chemenu | CM186237-5g |
ALPHA-ACETAMIDO-2-METHYLCINNAMIC ACID |
88681-64-5 | 95% | 5g |
$518 | 2023-02-18 |
2-Acetamido-3-(o-tolyl)acrylic acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:88681-64-5)2-Acetamido-3-(o-tolyl)acrylic acid
Order Number:A842840
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:58
Price ($):499.0
Email:sales@amadischem.com
2-Acetamido-3-(o-tolyl)acrylic acid Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:88681-64-5)2-Acetamido-3-(o-tolyl)acrylic acid
Purity:99%
Quantity:5g
Price ($):499.0